Cas no 1806894-64-3 (2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide)

• Product Name: 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide
• CAS No: 1806894-64-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4917332
• Update Time: 2025-05-24

2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-6(9)3-5(13)4(12)2(1-11-3)7(10)14/h1,6,13H,(H2,10,14)(H,11,12)
• InChI Key： AYCAGXADQOXJLG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(C(N)=O)=CN1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 0.3
• Topological Polar Surface Area: 92.4

Additional information on 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide

Comprehensive Overview of 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide (CAS No. 1806894-64-3)

2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide (CAS No. 1806894-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridine derivative family, characterized by the presence of a difluoromethyl group and multiple hydroxyl functionalities, which contribute to its reactivity and biological activity. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of novel drug candidates targeting metabolic and inflammatory pathways.

The molecular structure of 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide features a pyridine core substituted with hydroxyl groups at the 3 and 4 positions, a difluoromethyl group at the 2 position, and a carboxamide moiety at the 5 position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in medicinal chemistry. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, traits highly sought after in drug development. Recent studies have explored its potential in modulating enzyme activity, particularly those involved in oxidative stress and cellular signaling.

In the context of current research trends, 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide aligns with the growing demand for fluorinated pharmaceuticals and small-molecule inhibitors. Fluorine incorporation is a key strategy in modern drug design, as it improves pharmacokinetic profiles and target selectivity. This compound's versatility is further highlighted by its applicability in high-throughput screening assays and structure-activity relationship (SAR) studies, where it serves as a scaffold for optimizing drug-like properties. Its relevance to precision medicine and personalized therapeutics underscores its importance in contemporary biomedical research.

From a synthetic chemistry perspective, the preparation of 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide involves multi-step organic transformations, including selective fluorination and protection-deprotection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, ensuring reproducibility for industrial and academic applications. These methodologies are critical for maintaining the compound's consistency in large-scale production.

The compound's potential extends beyond pharmaceuticals into agrochemicals and material science. Its fluorinated pyridine backbone is being investigated for use in crop protection agents, leveraging its ability to interact with biological targets in pests. Additionally, its electronic properties make it a candidate for developing organic semiconductors and fluorescent probes, aligning with the push for sustainable and functional materials. This multidisciplinary applicability positions 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide as a compound of broad industrial significance.

Safety and regulatory considerations for 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide emphasize its non-hazardous nature under standard handling conditions. It is classified as a non-toxic substance with minimal environmental impact, compliant with global regulatory frameworks such as REACH and FDA guidelines. Proper storage in controlled environments ensures its stability, making it accessible for research and commercial use without stringent restrictions. This profile enhances its appeal for widespread adoption in various sectors.

In summary, 2-(Difluoromethyl)-3,4-dihydroxypyridine-5-carboxamide (CAS No. 1806894-64-3) represents a cutting-edge compound with multifaceted applications in drug discovery, agriculture, and advanced materials. Its structural ingenuity and functional adaptability resonate with current scientific priorities, including green chemistry and targeted therapy. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges, solidifying its status as a cornerstone of modern synthetic and applied chemistry.